molecular formula C16H14Cl2FNOS B4686169 N-{2-[(2,6-dichlorobenzyl)thio]ethyl}-4-fluorobenzamide

N-{2-[(2,6-dichlorobenzyl)thio]ethyl}-4-fluorobenzamide

Cat. No. B4686169
M. Wt: 358.3 g/mol
InChI Key: ZZZBEWJCIDMDMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-{2-[(2,6-dichlorobenzyl)thio]ethyl}-4-fluorobenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential use in various applications. This compound is commonly referred to as DBT-FFB, and it is a potent inhibitor of a protein known as fatty acid amide hydrolase (FAAH). FAAH is an enzyme that breaks down endocannabinoids, which are naturally occurring compounds in the body that play a role in regulating various physiological processes. Inhibition of FAAH has been shown to have potential therapeutic benefits in a range of conditions, including pain, inflammation, anxiety, and depression.

Mechanism of Action

DBT-FFB works by inhibiting the activity of N-{2-[(2,6-dichlorobenzyl)thio]ethyl}-4-fluorobenzamide, which is responsible for breaking down endocannabinoids. Endocannabinoids play a role in regulating various physiological processes, including pain, inflammation, and mood. Inhibition of this compound leads to increased levels of endocannabinoids, which can have therapeutic benefits in a range of conditions.
Biochemical and Physiological Effects:
Inhibition of this compound by DBT-FFB leads to increased levels of endocannabinoids, which can have a range of physiological effects. Endocannabinoids are involved in the regulation of pain, inflammation, mood, and appetite, among other processes. DBT-FFB has been shown to reduce pain and inflammation in animal models, as well as reduce food intake and body weight.

Advantages and Limitations for Lab Experiments

DBT-FFB has several advantages for use in lab experiments. It is a potent and selective inhibitor of N-{2-[(2,6-dichlorobenzyl)thio]ethyl}-4-fluorobenzamide, which allows for precise control over the inhibition of this enzyme. It also has good solubility in aqueous solutions, which makes it easy to administer to animals. However, there are also limitations to its use. DBT-FFB has a relatively short half-life in vivo, which can make dosing and administration challenging. It also has the potential to interact with other enzymes and proteins in the body, which can complicate interpretation of results.

Future Directions

There are several potential future directions for research on DBT-FFB. One area of interest is its potential use in the treatment of obesity. Further research is needed to determine the mechanisms underlying its effects on food intake and body weight, as well as its potential for use in human patients. Another area of interest is its potential use in the treatment of pain and inflammation. Further research is needed to determine its efficacy in human patients, as well as its potential for interaction with other pain medications. Overall, DBT-FFB has significant potential for use in a range of therapeutic applications, and further research is needed to fully explore its potential.

Scientific Research Applications

DBT-FFB has been the subject of extensive scientific research due to its potential therapeutic applications. Inhibition of N-{2-[(2,6-dichlorobenzyl)thio]ethyl}-4-fluorobenzamide has been shown to have potential benefits in a range of conditions, including pain, inflammation, anxiety, and depression. DBT-FFB has also been investigated for its potential use in the treatment of obesity, as it has been shown to reduce food intake and body weight in animal models.

properties

IUPAC Name

N-[2-[(2,6-dichlorophenyl)methylsulfanyl]ethyl]-4-fluorobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H14Cl2FNOS/c17-14-2-1-3-15(18)13(14)10-22-9-8-20-16(21)11-4-6-12(19)7-5-11/h1-7H,8-10H2,(H,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZZZBEWJCIDMDMP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C(=C1)Cl)CSCCNC(=O)C2=CC=C(C=C2)F)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H14Cl2FNOS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

358.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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